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Compound of Interest

Compound Name: 11-Dodecenoic acid

Cat. No.: B191143

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dodec-11-enoic acid, a
monounsaturated medium-chain fatty acid. The document details its chemical identity,
physicochemical properties, synthesis methodologies, and known biological roles, with a focus
on its metabolic fate and influence on cellular signaling pathways.

Chemical Identification and Properties

Dodec-11-enoic acid, a 12-carbon fatty acid with a terminal double bond, is identified by the
Chemical Abstracts Service (CAS) number 65423-25-8.[1][2][3][4] Its unique structure
influences its physical and chemical characteristics, which are summarized in the table below.

Table 1: Physicochemical Properties of Dodec-11-enoic Acid
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Property Value Source
CAS Number 65423-25-8 [1]
Molecular Formula C12H2202
Molecular Weight 198.30 g/mol
IUPAC Name Dodec-11-enoic acid
Appearance Colorless liquid
Odor Fatty, citrusy
Density 0.890-0.897 g/cm3
Refractive Index 1.447-1.457
Solubility Insoluble in.water; soluble in
most organic solvents.
pKa 4.78 + 0.10 (Predicted)
XLogP3 4.4

Experimental Protocols

The synthesis of dodec-11-enoic acid can be achieved through both chemical and
bioenzymatic methods. Below are detailed methodologies for key experimental procedures.

A common method for the synthesis of terminal alkenes like dodec-11-enoic acid is the Wittig
reaction. This procedure involves the reaction of an aldehyde with a phosphorus ylide.

Experimental Workflow: Wittig Synthesis of Dodec-11-enoic Acid
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Caption: Workflow for the chemical synthesis of dodec-11-enoic acid via the Wittig reaction.
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Detailed Methodology:

e Preparation of the Phosphonium Salt: 10-Bromodecanoic acid is reacted with
triphenylphosphine in a suitable solvent (e.g., acetonitrile) under reflux to form the
corresponding phosphonium salt. The product is then isolated and purified.

» Ylide Formation: The phosphonium salt is suspended in an anhydrous aprotic solvent (e.g.,
tetrahydrofuran) under an inert atmosphere (e.g., argon). A strong base, such as n-
butyllithium, is added dropwise at a low temperature (e.g., -78 °C) to deprotonate the
phosphonium salt and form the phosphorus ylide.

» Wittig Reaction: Formaldehyde is added to the ylide solution, and the reaction mixture is
allowed to warm to room temperature and stirred overnight.

o Work-up and Purification: The reaction is quenched with water, and the aqueous layer is
acidified. The product is extracted with an organic solvent (e.g., diethyl ether), and the
combined organic layers are dried and concentrated. The crude product is purified by column
chromatography to yield pure dodec-11-enoic acid.

Dodec-11-enoic acid can be synthesized from lauric acid (dodecanoic acid) through a
desaturation reaction catalyzed by Cytochrome P450 (CYP) enzymes. This method offers a
green chemistry approach to the synthesis of this unsaturated fatty acid.

Experimental Workflow: Bioenzymatic Synthesis of Dodec-11-enoic Acid
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Caption: Workflow for the bioenzymatic synthesis of dodec-11-enoic acid using a whole-cell
biocatalyst.

Detailed Methodology:

» Biocatalyst Preparation: A suitable host organism, such as Escherichia coli, is transformed
with a plasmid containing the gene for a fatty acid desaturase from the Cytochrome P450
superfamily. The recombinant cells are cultured to a desired cell density and protein
expression is induced. The cells are then harvested and washed.

» Whole-Cell Biotransformation: The harvested cells are resuspended in a reaction buffer
containing lauric acid as the substrate and a co-substrate, such as glucose, to provide the
necessary reducing equivalents (NADPH). The reaction is carried out at a controlled
temperature and pH with agitation.

e Product Extraction and Analysis: After the reaction, the mixture is acidified, and the fatty
acids are extracted with an organic solvent. The organic extract is then analyzed by gas
chromatography-mass spectrometry (GC-MS) to identify and quantify the produced dodec-
11-enoic acid.

Biological Roles and Signaling Pathways

While specific signaling pathways directly initiated by dodec-11-enoic acid are not yet well-
defined in the scientific literature, as a monounsaturated fatty acid, it is expected to participate
in and influence various cellular processes.

Unsaturated fatty acids are integral components of cell membranes and can modulate signaling
pathways by altering the physical properties of the membrane. This can, in turn, affect the
function of membrane-associated proteins.

Logical Relationship: Influence of Unsaturated Fatty Acids on Cell Signaling
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Caption: The general mechanism by which unsaturated fatty acids can influence cellular
signaling.

Unsaturated fatty acids can be incorporated into the phospholipid bilayer of cell membranes,
which increases membrane fluidity. This alteration in the membrane's physical state can impact
the conformation and activity of embedded proteins, including G-protein coupled receptors
(GPCRs) and ion channels, thereby influencing downstream signaling events.

Dodec-11-enoic acid, like other fatty acids, is expected to undergo metabolic processing
through established pathways for energy production or conversion to other bioactive
molecules.

Metabolic Fate of Dodec-11-enoic Acid
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Caption: Predicted metabolic pathways for dodec-1-enoic acid.

Before entering metabolic pathways, dodec-11-enoic acid must be activated to its coenzyme A
(CoA) derivative, dodec-11-enoyl-CoA. From there, it can be transported into the mitochondria
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for B-oxidation to generate ATP. Alternatively, it can be a substrate for elongase and desaturase
enzymes in the endoplasmic reticulum to produce longer-chain unsaturated fatty acids. Another
potential route is w-oxidation, a minor pathway that can become more significant under certain
conditions.

Applications in Research and Drug Development

The unique terminal double bond of dodec-11-enoic acid makes it a valuable molecule for
various research and development applications.

e Chemical Probe Development: The terminal alkene can be functionalized through reactions
like thiol-ene "click" chemistry, allowing for the attachment of fluorescent tags or biotin for
use in chemical biology to study fatty acid trafficking and protein interactions.

o Polymer Science: As a monomer, dodec-11-enoic acid can be used in the synthesis of novel
polymers with potential applications in biomaterials and drug delivery systems.

e Drug Discovery: Fatty acids and their derivatives are known to possess a range of biological
activities. The structure of dodec-11-enoic acid can serve as a scaffold for the development
of new therapeutic agents.

This technical guide provides a foundational understanding of dodec-11-enoic acid. As
research progresses, a more detailed picture of its specific biological functions and signaling
roles will undoubtedly emerge, opening new avenues for its application in science and
medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 9/9 Tech Support


http://www.thegoodscentscompany.com/data/rw1587431.html
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh990f6ce4?context=bbe
https://www.benchchem.com/product/b191143#what-is-the-cas-number-for-dodec-11-enoic-acid
https://www.benchchem.com/product/b191143#what-is-the-cas-number-for-dodec-11-enoic-acid
https://www.benchchem.com/product/b191143#what-is-the-cas-number-for-dodec-11-enoic-acid
https://www.benchchem.com/product/b191143#what-is-the-cas-number-for-dodec-11-enoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b191143?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191143?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

